1-((1-Isopropylpiperidin-4-yl)methyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-[(1-propan-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C19H31N3O2/c1-15(2)22-12-9-17(10-13-22)14-21-19(23)20-11-8-16-4-6-18(24-3)7-5-16/h4-7,15,17H,8-14H2,1-3H3,(H2,20,21,23)
• InChI Key: YFJJFWMZFBQQCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C19H31N3O2
• Molecular Weight: 333.5 g/mol

Description

The compound “1-((1-Isopropylpiperidin-4-yl)methyl)-3-(4-methoxyphenethyl)urea” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The molecule also contains a urea group, which is often used in drugs due to its ability to form hydrogen bonds.

Molecular Structure Analysis

The molecule contains a piperidine ring, a urea group, and a methoxyphenethyl group. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms. The urea group consists of a carbonyl group attached to two amine groups. The methoxyphenethyl group consists of a phenyl ring attached to an ethyl group with a methoxy group.

Scientific Research Applications

Complexation and Unfolding of Heterocyclic Ureas

Research by Corbin et al. (2001) focuses on the synthesis and conformational studies of heterocyclic ureas, which undergo complexation-induced unfolding to form multiply hydrogen-bonded complexes. This study highlights the potential of urea derivatives as building blocks for self-assembly in creating complex structures, mimicking biological processes such as the helix-to-sheet transition shown by peptides. This research area could encompass applications in nanotechnology and materials science, providing a foundation for developing new materials with tailored properties (Corbin et al., 2001).

Crystal Structure of Urea Derivatives

Another study by Rao et al. (2010) presents the crystal structure of an unsymmetrically substituted urea derivative, highlighting the importance of structural analysis in understanding the properties of such compounds. This research contributes to the field of crystallography and materials science, providing insights into the molecular arrangement that could influence the chemical and physical properties of materials based on urea derivatives (Rao et al., 2010).

Precursor for Synthesis of Nitroxides

Zakrzewski et al. (2004) discuss the use of a urea derivative as a valuable precursor for synthesizing new nitroxides. This study indicates the potential of urea derivatives in synthetic chemistry, particularly in creating molecules with specific magnetic or electronic properties, which could be useful in fields such as materials science and electronics (Zakrzewski et al., 2004).

Environmental Monitoring and ELISA Development

Research by Fang-shi (2007) focuses on developing an indirect competitive ELISA for determining isoproturon, a urea herbicide, in soil and flour. This study demonstrates the environmental and health applications of urea derivatives, specifically in developing sensitive assays for monitoring contaminants in the environment and food products (Fang-shi, 2007).